Cas no 62507-87-3 (1H-Inden-1-one, 3-hydroxy-2-[1-(hydroxyimino)propyl]-)

• Product Name: 1H-Inden-1-one, 3-hydroxy-2-[1-(hydroxyimino)propyl]-
• CAS No: 62507-87-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 442296
• PubChem ID: 137036855
• Update Time: 2025-04-19

1H-Inden-1-one, 3-hydroxy-2-[1-(hydroxyimino)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 3-hydroxy-2-[1-(hydroxyimino)propyl]-
• 2-[1-(hydroxyamino)propylidene]indene-1,3-dione
• 2-[1-(Hydroxyamino)propylidene]-1H-indene-1,3(2H)-dione
• 62507-87-3
• DTXSID70493208

• Inchi： 1S/C12H11NO3/c1-2-9(13-16)10-11(14)7-5-3-4-6-8(7)12(10)15/h3-6,14,16H,2H2,1H3/b13-9+
• InChI Key： XTGBVOHHTOEGJK-UKTHLTGXSA-N
• SMILES： OC1C2C=CC=CC=2C(C=1/C(/CC)=N/O)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.89